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Compound of Interest

Compound Name: N-Boc-piperazine-d4

Cat. No.: B13445510

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile of every chemical intermediate is paramount. This in-depth
technical guide provides a detailed overview of the available safety data for N-Boc-piperazine-
d4 (tert-butyl piperazine-1-carboxylate-3,3,5,5-d4).

Due to the limited availability of a specific Safety Data Sheet (SDS) for N-Boc-piperazine-d4,
this guide leverages the comprehensive safety data available for its non-deuterated analogue,
N-Boc-piperazine (CAS 57260-71-6). It is crucial to recognize that while the toxicological
properties are expected to be very similar, minor differences in physical and chemical
properties may exist.

Physicochemical Properties

A foundational aspect of chemical safety is understanding the substance's physical and
chemical characteristics. The following tables summarize the available data for both N-Boc-
piperazine-d4 and its non-deuterated counterpart.

Table 1: Physicochemical Data for N-Boc-piperazine-d4
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Property Value

CAS Number 1126621-87-1
Molecular Formula CoH14D4aN202
Molecular Weight 190.28 g/mol

Table 2: Physicochemical Data for N-Boc-piperazine (non-deuterated)

Property Value

CAS Number 57260-71-6

Molecular Formula CoH18N20:2

Molecular Weight 186.25 g/mol

Appearance White to off-white solid, crystalline powder

Melting Point 43 - 47 °C (109.4 - 116.6 °F)[1]

Boiling Point No data available

Flash Point > 110 °C (> 230 °F)[1]

Solubility Soluble in organic solvents like dichloromethane
and methanol; less soluble in water.

Stability Stable under normal conditions.[2]

Hazard Identification and Classification

N-Boc-piperazine is classified as a hazardous substance. The following table outlines its

hazard statements and precautionary measures as per the Globally Harmonized System

(GHS).

Table 3: GHS Hazard Classification for N-Boc-piperazine
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Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[1][2][3]

Category 2A (Causes serious eye irritation)[1][2]

[3]

Serious Eye Damage/Eye Irritation

N o ) Category 3 (May cause respiratory irritation)[3]
Specific Target Organ Toxicity (Single Exposure) )

Signal Word: Warning
Hazard Pictograms:

lwialt text

Hazard Statements:

o H315: Causes skin irritation.[2][3][4]

e H319: Causes serious eye irritation.[2][3][4]
o H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.[2][3]

o P280: Wear protective gloves/eye protection/face protection.[2][3]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2][3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[2][3]
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e P337 + P313: If eye irritation persists: Get medical advice/attention.[2][3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is essential when working with N-Boc-piperazine-
d4. The following procedures are derived from the safety data sheets of the non-deuterated
analogue.

1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[5]

» Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected prior to use.[5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a particulate filter.[5]

2. Handling and Storage

» Handling: Handle in a well-ventilated area. Avoid formation of dust and aerosols.[5] Avoid
contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke when using this product.
Wash hands thoroughly after handling.

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[1]

3. First-Aid Measures

« Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. If skin irritation persists, consult a doctor.[5]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a doctor.

4. Accidental Release Measures

e Minor Spills: Use a dust respirator. Wear protective clothing. Sweep up the material and
place it in a suitable, closed container for disposal. Avoid generating dust.[6]

e Major Spills: Evacuate personnel to a safe area. Wear self-contained breathing apparatus
and full protective clothing. Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Visualization of Chemical Safety Workflow

To ensure a systematic approach to safety, the following diagram illustrates a general workflow
for chemical hazard assessment and handling.
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Caption: General workflow for chemical hazard assessment and control.

In conclusion, while a specific safety data sheet for N-Boc-piperazine-d4 is not readily
available, the data for its non-deuterated analogue provides a strong basis for safe handling
and risk assessment. Researchers must exercise caution, adhere to the outlined safety
protocols, and always consult the most current safety information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
e 2. tcichemicals.com [tcichemicals.com]
e 3. aksci.com [aksci.com]

e 4. tert-Butyl piperazine-1-carboxylate | COH18N202 | CID 143452 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. echemi.com [echemi.com]
o 6. datasheets.scbt.com [datasheets.scbt.com]

» To cite this document: BenchChem. [Navigating the Safety Profile of N-Boc-piperazine-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13445510#n-boc-piperazine-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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